Cas no 65908-33-0 (1H-Inden-1-one, 5-methoxy-2,3-diphenyl-)

• Product name: 1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
• CAS No: 65908-33-0
• MF: C₂₂H₁₆O₂
• MW: 312.36124
• CID: 1697393
• PubChem ID: 11781932

1H-Inden-1-one, 5-methoxy-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
• DTXSID801286629
• 65908-33-0
• 5-methoxy-2,3-diphenyl-1H-inden-1-one

• Inchi： InChI=1S/C22H16O2/c1-24-17-12-13-18-19(14-17)20(15-8-4-2-5-9-15)21(22(18)23)16-10-6-3-7-11-16/h2-14H,1H3
• InChI Key： GEWKNOMOFVITOX-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(=O)C(=C2C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 312.11508
• Monoisotopic Mass: 312.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3